Cas no 821776-74-3 (Benzenamine, N-(2-methoxyethyl)-3-methyl-4-nitro-N-propyl-)
821776-74-3 structure
Product Name:Benzenamine, N-(2-methoxyethyl)-3-methyl-4-nitro-N-propyl-
CAS No:821776-74-3
MF:C13H20N2O3
MW:252.309503555298
CID:697301
PubChem ID:11345762
Update Time:2025-04-19
Benzenamine, N-(2-methoxyethyl)-3-methyl-4-nitro-N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-(2-methoxyethyl)-3-methyl-4-nitro-N-propyl-
- N-(2-methoxyethyl)-3-methyl-4-nitro-N-propylaniline
- N-(2-methoxyethyl)-3-methyl-4-nitro-N-propylbenzenamine
- 821776-74-3
- SCHEMBL3051207
- DTXSID80463073
- FT-0727724
-
- Inchi: 1S/C13H20N2O3/c1-4-7-14(8-9-18-3)12-5-6-13(15(16)17)11(2)10-12/h5-6,10H,4,7-9H2,1-3H3
- InChI Key: OIYQDOPRPJDYNJ-UHFFFAOYSA-N
- SMILES: O(C)CCN(C1C=CC(=C(C)C=1)[N+](=O)[O-])CCC
Computed Properties
- Exact Mass: 252.14739250g/mol
- Monoisotopic Mass: 252.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 58.3Ų
Benzenamine, N-(2-methoxyethyl)-3-methyl-4-nitro-N-propyl- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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